Cas no 18910-70-8 (O-Methyl Albuterol)

O-Methyl Albuterol structure

Product Name:O-Methyl Albuterol

CAS No:18910-70-8

MF:C₁₄H₂₃NO₃

MW:253.337324380875

CID:830782

PubChem ID:12498925

Update Time:2025-04-19

O-Methyl Albuterol Chemical and Physical Properties

Names and Identifiers

- Albuterol monomethyl ether
- Levalbuterol Related Compound C
- O-Methyl Albuterol
- 4-[2-(tert-butylamino)-1-hydroxyethyl]-2-(methoxymethyl)phenol
- Salbutamol sulfate impurity M
- SLB-OMe prim
- UNII-2NQV4L47S2
- α-{[(1,1-Dimethylethyl)amino]methyl}-4-hydroxy-3-(methoxymethyl)benzenemethanol
- Salbutamol Impurity M
- Salbutamol EP Impurity M
- 4-(2-(tert-butylamino)-1-hydroxyethyl)-2-(methoxymethyl)phenol
- (R)-4-(2-(tert-butylamino)-1-hydroxyethyl)-2-(methoxymethyl)phenol
- Levalbuterol Related Compound C (30 mg) (alpha-[{(1,1-Dimethylethyl)amino}methyl]-4-hydroxy-3-(methoxymethyl)-benzenemethanol)
- Benzenemethanol, alpha-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-3-(methoxymethyl)-
- BCP34375
- CHEMBL3303629
- (+/-)-4-(2-(TERT-BUTYLAMINO)-1-HYDROXYETHYL)-2-(METHOXYMETHYL)PHENOL
- .ALAPHA. (((1,1-DIMETHYLETHYL)AMINO)METHYL)-4-HYDROXY-3-(METHOXYMETHYL)-BENZENEMETHANOL
- (1RS)-2-[(1,1-Dimethylethyl)amino]-1-[4-hydroxy-3-(methoxymethyl)phenyl]ethanol
- SALBUTAMOL SULFATE IMPURITY M [EP IMPURITY]
- BENZYL ALCOHOL, .ALPHA.-((TERT-BUTYLAMINO)METHYL)-4-HYDROXY-3-(METHOXYMETHYL)-
- SCHEMBL6700369
- (1RS)-2-((1,1-DIMETHYLETHYL)AMINO)-1-(4-HYDROXY-3-(METHOXYMETHYL)PHENYL)ETHANOL
- Q27255143
- 2NQV4L47S2
- BENZENEMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-4-HYDROXY-3-(METHOXYMETHYL)-
- 18910-70-8
- Inchi： 1S/C14H23NO3/c1-14(2,3)15-8-13(17)10-5-6-12(16)11(7-10)9-18-4/h5-7,13,15-17H,8-9H2,1-4H3
- InChI Key： AWYDXHUMBDRXQO-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(COC)C=1)O)CNC(C)(C)C

Computed Properties

Exact Mass: 253.16800
Monoisotopic Mass: 253.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 61.7Å²

Experimental Properties

PSA: 61.72000
LogP: 2.35100

O-Methyl Albuterol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

O-Methyl Albuterol Pricemore >>

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A2B Chem LLC	AB16301-10mg	Benzenemethanol, α-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-3-(methoxymethyl)-	18910-70-8	98%	10mg	$127.00	2024-04-20
A2B Chem LLC	AB16301-25mg	Benzenemethanol, α-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-3-(methoxymethyl)-	18910-70-8	98%	25mg	$260.00	2024-04-20
A2B Chem LLC	AB16301-250mg	Benzenemethanol, α-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-3-(methoxymethyl)-	18910-70-8	98%	250mg	$1010.00	2024-04-20